Cas no 425378-90-1 (Boronic acid,(2'-cyano-2-fluoro[1,1'-biphenyl]-3-yl)- (9CI))

Boronic acid,(2'-cyano-2-fluoro[1,1'-biphenyl]-3-yl)- (9CI) structure
425378-90-1 structure
Product Name:Boronic acid,(2'-cyano-2-fluoro[1,1'-biphenyl]-3-yl)- (9CI)
CAS No:425378-90-1
MF:C13H9BFNO2
MW:241.025466680527
CID:326781
PubChem ID:11644397
Update Time:2025-04-19

Boronic acid,(2'-cyano-2-fluoro[1,1'-biphenyl]-3-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Boronic acid,(2'-cyano-2-fluoro[1,1'-biphenyl]-3-yl)- (9CI)
    • [3-(2-cyanophenyl)-2-fluorophenyl]boronic acid
    • 2'-CYANO-2-FLUOROBIPHENYL-3-YLBORONIC ACID
    • 2'-cyano-2-fluorobiphenyl-3-boronic acid
    • starbld0019587
    • 425378-90-1
    • DTXSID20469938
    • (2'-Cyano-2-fluoro-[1,1'-biphenyl]-3-yl)boronic acid
    • SCHEMBL2650373
    • PODKTOWRSBFDPR-UHFFFAOYSA-N
    • {2'-cyano-2-fluoro-[1,1'-biphenyl]-3-yl}boronic acid
    • Inchi: 1S/C13H9BFNO2/c15-13-11(6-3-7-12(13)14(17)18)10-5-2-1-4-9(10)8-16/h1-7,17-18H
    • InChI Key: PODKTOWRSBFDPR-UHFFFAOYSA-N
    • SMILES: FC1C(B(O)O)=CC=CC=1C1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 241.07100
  • Monoisotopic Mass: 241.0710369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • PSA: 64.25000
  • LogP: 1.04418
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